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Compound of Interest

Compound Name: 6-Aminopyridine-2-sulfonamide

Cat. No.: B3038123

An In-depth Technical Guide to 6-Aminopyridine-2-sulfonamide: Chemical Structure and
Analysis

Introduction

6-Aminopyridine-2-sulfonamide is a heterocyclic organic compound featuring a pyridine ring
substituted with both an amino and a sulfonamide group. As a bifunctional molecule, it serves
as a critical building block and key intermediate in organic and medicinal chemistry.[1] Its
structural motifs are present in a range of biologically active compounds, making it a molecule
of significant interest for drug discovery and development professionals. The sulfonamide
group is a well-established pharmacophore found in numerous antibacterial, anti-inflammatory,
and kinase inhibitor drugs.[1][2]

This guide provides a comprehensive technical overview of the chemical structure,
physicochemical properties, and detailed analytical methodologies for the characterization and
quality control of 6-Aminopyridine-2-sulfonamide. The protocols and insights presented
herein are designed for researchers, analytical scientists, and quality control professionals,
emphasizing the rationale behind experimental choices to ensure robust and reliable results.

Chemical Structure and Physicochemical Properties

The structural integrity and purity of 6-Aminopyridine-2-sulfonamide are paramount for its
application in synthesis and drug development. An understanding of its fundamental properties
is the first step in developing appropriate analytical methods.
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Chemical Structure

The molecule consists of a pyridine ring, which is an aromatic six-membered heterocycle
containing one nitrogen atom. An amino group (-NH3z) is attached at the 6-position, and a
sulfonamide group (-SO2NH3) is at the 2-position. The presence of both a basic amino group
and an acidic sulfonamide proton gives the molecule distinct chemical characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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